5,6-dimethylpyridine-2-carbaldehyde
Overview
Description
5,6-dimethylpyridine-2-carbaldehyde is an organic compound that belongs to the family of pyridines . Pyridines are aromatic heterocyclic compounds containing six carbon atoms and one nitrogen atom. The compound is a versatile reagent used in a wide range of applications, such as synthesis, analysis, and biochemistry.
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H9NO . The InChI code for this compound is 1S/C8H9NO/c1-6-3-7(2)9-8(4-6)5-10/h3-5H,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 135.17 . The compound is a liquid at room temperature . The melting point is 12-13 °C .Scientific Research Applications
5,6-dimethylpyridine-2-carbaldehyde has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of various pyridine derivatives, such as 2-methyl-5-nitropyridine and 2-methyl-6-nitropyridine, which have been used as precursors for the synthesis of drugs. This compound has also been used as a starting material for the synthesis of various heterocyclic compounds, such as pyridine-2-carboxaldehyde and pyridine-3-carboxaldehyde, which have been used as precursors for the synthesis of agrochemicals.
Mechanism of Action
The mechanism of action of 5,6-dimethylpyridine-2-carbaldehyde is not fully understood. However, it is believed that the reaction involves a palladium-catalyzed C-H activation and C-C bond formation between the aryl halide and the base. The palladium catalyst acts as a Lewis acid, which activates the aryl halide and facilitates the C-H activation. The base acts as a Lewis base, which activates the aryl halide and facilitates the C-C bond formation.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been suggested that this compound may have an inhibitory effect on certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. Additionally, this compound may have an inhibitory effect on certain receptors, such as histamine receptors, which are involved in the regulation of immune and inflammatory responses.
Advantages and Limitations for Lab Experiments
The use of 5,6-dimethylpyridine-2-carbaldehyde in lab experiments has several advantages. It is relatively inexpensive and readily available, and it can be synthesized in a relatively simple manner. Additionally, it can be used as a starting material for the synthesis of various heterocyclic compounds, which can be used as precursors for the synthesis of drugs and agrochemicals. However, there are also some limitations to the use of this compound in lab experiments. It is not always easy to obtain the desired product in pure form, and it can be difficult to control the reaction conditions in order to obtain the desired product. Additionally, the reaction can be slow and the yield can be low.
Future Directions
There are several potential future directions for the use of 5,6-dimethylpyridine-2-carbaldehyde. One potential direction is the use of this compound as a starting material for the synthesis of more complex heterocyclic compounds, such as pyridine-4-carboxaldehyde and pyridine-5-carboxaldehyde, which can be used as precursors for the synthesis of drugs and agrochemicals. Additionally, this compound could be used as a starting material for the synthesis of other pyridine derivatives, such as 2-methyl-4-nitropyridine and 2-methyl-5-nitropyridine, which can be used as precursors for the synthesis of drugs and agrochemicals. Finally, this compound could be used in the development of novel catalysts and reagents for the synthesis of pyridine derivatives.
Synthesis Methods
5,6-dimethylpyridine-2-carbaldehyde can be synthesized through several methods, including the use of a palladium-catalyzed reaction, a copper-catalyzed reaction, and a direct C-H functionalization reaction. The palladium-catalyzed reaction involves the use of a palladium catalyst and a base such as sodium carbonate to convert an aryl halide to this compound. The copper-catalyzed reaction involves the use of a copper catalyst and a base such as potassium carbonate to convert an aryl halide to this compound. The direct C-H functionalization reaction involves the use of a palladium catalyst and a base such as sodium carbonate to convert an aryl halide directly to this compound.
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,6-dimethylpyridine-2-carbaldehyde can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,6-dimethylpyridine", "2-bromoacetophenone", "sodium hydroxide", "acetic acid", "sodium borohydride", "acetic anhydride", "sulfuric acid", "sodium sulfate", "sodium chloride", "magnesium sulfate", "water" ], "Reaction": [ "Step 1: 2,6-dimethylpyridine is reacted with 2-bromoacetophenone in the presence of sodium hydroxide to form 2-(2-benzoylphenyl)-6-methylpyridine.", "Step 2: The intermediate compound from step 1 is reduced using sodium borohydride in acetic acid to form 2-(2-benzoylphenyl)-6-methylpyridin-1-ol.", "Step 3: The product from step 2 is acetylated using acetic anhydride in the presence of sulfuric acid to form 2-(2-benzoylphenyl)-6-methylpyridin-1-yl acetate.", "Step 4: The intermediate compound from step 3 is hydrolyzed using sodium hydroxide to form 5,6-dimethylpyridine-2-carboxylic acid.", "Step 5: The product from step 4 is decarboxylated using sulfuric acid to form 5,6-dimethylpyridine-2-carbaldehyde.", "Step 6: The final product is purified using a combination of sodium sulfate, sodium chloride, and magnesium sulfate to remove impurities and obtain the desired compound." ] } | |
| 1211587-65-3 | |
Molecular Formula |
C8H9NO |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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